

Navigating the Therapeutic Potential of Nitropyrazole Derivatives: A Structure-Activity Relationship Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 1-(3-Methoxypropyl)-3-nitro-1H-pyrazole

Cat. No.: B13916039

[Get Quote](#)

The pyrazole scaffold, a five-membered aromatic heterocycle with two adjacent nitrogen atoms, has long been a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents.[1][2] The introduction of a nitro group onto this versatile ring system gives rise to nitropyrazole derivatives, a class of compounds exhibiting a broad spectrum of biological activities, including anticancer, antimicrobial, and antiparasitic effects.[3][4] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of nitropyrazole derivatives, offering a comparative overview of their performance against various biological targets, supported by experimental data and detailed protocols. Our objective is to equip researchers, scientists, and drug development professionals with the critical insights needed to navigate the chemical space of nitropyrazoles and accelerate the discovery of novel therapeutic agents.

The Nitro Group: A Double-Edged Sword in Drug Design

The nitroaromatic moiety is a well-known pharmacophore, but its presence can be a double-edged sword. While it can confer potent biological activity, it can also be associated with

toxicity. The mechanism of action of many nitroaromatic compounds involves the reduction of the nitro group within the target cell or microorganism to form reactive nitroso and hydroxylamine intermediates. These reactive species can induce oxidative stress and damage cellular macromolecules like DNA, leading to cell death.[5] This bioactivation is often mediated by nitroreductase enzymes present in the target organisms.[6][7] The position of the nitro group on the pyrazole ring, along with the nature and position of other substituents, significantly influences the compound's redox potential and, consequently, its biological activity and selectivity.[8]

Anticancer Activity: Targeting the Engines of Cell Proliferation

Nitropyrazole derivatives have emerged as a promising class of anticancer agents, with studies demonstrating their ability to inhibit the growth of various cancer cell lines.[6][9][10] The SAR studies in this area have revealed several key structural features that govern their cytotoxic potential.

Key Structural-Activity Relationship Insights in Anticancer Nitropyrazoles

The anticancer activity of nitropyrazole derivatives is intricately linked to the substitution pattern on both the pyrazole and any appended phenyl rings. The position of the nitro group is a critical determinant of activity. For instance, in a series of pyrazole-based Aurora A kinase inhibitors, the nitro group was found to be more optimal for activity than hydrogen, methyl, methoxy, or chloro substituents.[2]

Furthermore, the nature of the substituent at other positions of the pyrazole ring plays a crucial role. The introduction of bulky aromatic or heteroaromatic moieties can enhance the binding affinity to target proteins. For example, pyrazole derivatives have been shown to act as inhibitors of crucial enzymes in cancer progression like cyclin-dependent kinases (CDKs) and vascular endothelial growth factor receptors (VEGFRs).[1][11]

Here, we compare two series of nitropyrazole derivatives and their anticancer activities against different cell lines.

Table 1: Comparative Anticancer Activity of Representative Nitropyrazole Derivatives

Compound ID	Core Structure	R1	R2	R3	Target Cell Line	IC50 (μM)	Reference
Series A: Pyrazolo[3,4-d]pyrimidines							
Derivative 17	Pyrazolo[3,4-d]pyrimidine	Aryl/Heteroaryl via hydrophilic linker	-	-	MCF-7	2.89	[6]
Series B: Polysubstituted Pyrazoles							
Compound 59	Polysubstituted Pyrazole	-	-	-	HepG2	2.0	[8]

Analysis of SAR:

From the data presented, it is evident that the pyrazolo[3,4-d]pyrimidine scaffold (Derivative 17) with an aryl or heteroaryl moiety connected through a hydrophilic linker exhibits potent activity against the MCF-7 breast cancer cell line.[6] This suggests that the fused ring system and the nature of the substituent at the R1 position are crucial for targeting this specific cancer type. On the other hand, a polysubstituted pyrazole (Compound 59) shows high potency against the HepG2 hepatocellular carcinoma cell line, indicating that different substitution patterns can lead to selectivity for different cancer types.[8] Molecular docking studies have suggested that these compounds can bind to the active sites of key kinases like EGFR, providing a rationale for their anticancer effects.[3]

Experimental Protocol: In Vitro Cytotoxicity Screening (MTT Assay)

This protocol outlines a standard procedure for evaluating the anticancer activity of nitropyrazole derivatives using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[\[12\]](#)

Materials:

- Human cancer cell lines (e.g., MCF-7, A549, HepG2)
- Complete culture medium (e.g., DMEM with 10% FBS)
- 96-well microplates
- Nitropyrazole derivatives (dissolved in DMSO)
- MTT solution (5 mg/mL in PBS)
- DMSO
- Microplate reader


Procedure:

- **Cell Seeding:** Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.
- **Compound Treatment:** Prepare serial dilutions of the nitropyrazole derivatives in culture medium. Replace the medium in the wells with the medium containing the test compounds at various concentrations. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).
- **Incubation:** Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.
- **MTT Addition:** After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

- **Formazan Solubilization:** Remove the medium and add 150 μ L of DMSO to each well to dissolve the formazan crystals.
- **Absorbance Measurement:** Measure the absorbance at 570 nm using a microplate reader.
- **Data Analysis:** Calculate the percentage of cell viability compared to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Visualizing the Mechanism: Kinase Inhibition

Many nitropyrazole derivatives exert their anticancer effects by inhibiting protein kinases, which are crucial for cell signaling and proliferation. The following diagram illustrates the general principle of kinase inhibition.



[Click to download full resolution via product page](#)

Caption: Mechanism of kinase inhibition by nitropyrazole derivatives.

Antimicrobial Activity: A Renewed Fight Against Resistance

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents. Nitropyrazole derivatives have demonstrated promising activity against a range of bacterial and fungal pathogens.^{[4][13][14]}

Key Structure-Activity Relationship Insights in Antimicrobial Nitropyrazoles

The antimicrobial potency of nitropyrazoles is highly dependent on the substitution pattern. A study on pyrazole-benzimidazole hybrids revealed that the presence of a nitro substituent at position 4 of the 3,5-dimethylpyrazole moiety significantly enhanced antibacterial activity.^[15] The nature of substituents on an attached phenyl ring also plays a critical role. For instance, the presence of electron-withdrawing groups like halogens on the phenyl ring can modulate the antimicrobial spectrum and potency.^[16]

Table 2: Comparative Antimicrobial Activity of Nitropyrazole Derivatives

Compound ID	Core Structure	R1	R2	Target Organism	MIC (µg/mL)	Reference
Series C: Nitro Pyrazole- based Thiazoles						
Compound 40	Nitro pyrazole-thiazole	-	-	S. aureus	Not specified, but remarkable activity reported	[4]
E. coli	Not specified, but remarkable activity reported	[4]				
Series D: Pyrazole- Benzimidazole Hybrids						
Nitro-substituted hybrid	Pyrazole-benzimidazole	4-Nitro	3,5-dimethyl	S. aureus	-	[15]
E. coli	-	[15]				

Analysis of SAR:

The data highlights that the incorporation of a nitro group is a recurring theme in potent antimicrobial pyrazole derivatives. Compound 40, a nitro pyrazole-based thiazole, exhibited

remarkable activity against both Gram-positive (*S. aureus*) and Gram-negative (*E. coli*) bacteria.[4] Similarly, the introduction of a nitro group at the 4-position of a pyrazole-benzimidazole hybrid significantly boosted its antibacterial efficacy.[15] These findings underscore the importance of the nitro group for broad-spectrum antimicrobial action.

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol describes the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC) of nitropyrazole derivatives against bacterial strains.[17][18]

Materials:

- Bacterial strains (e.g., *S. aureus*, *E. coli*)
- Cation-adjusted Mueller-Hinton Broth (CAMHB)
- 96-well microplates
- Nitropyrazole derivatives (dissolved in DMSO)
- Bacterial inoculum (adjusted to 0.5 McFarland standard)
- Microplate reader


Procedure:

- **Compound Dilution:** Prepare serial two-fold dilutions of the nitropyrazole derivatives in CAMHB in the wells of a 96-well plate.
- **Inoculum Preparation:** Prepare a bacterial suspension from a fresh culture and adjust its turbidity to match a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5×10^5 CFU/mL in the test wells.
- **Inoculation:** Add the prepared bacterial inoculum to each well containing the diluted compound.

- Controls: Include a growth control (broth and inoculum only) and a sterility control (broth only). A positive control with a known antibiotic (e.g., ciprofloxacin) should also be included.
- Incubation: Incubate the plates at 37°C for 18-24 hours.
- MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Visualizing the Workflow: Antimicrobial Susceptibility Testing

The following diagram illustrates the workflow for determining the antimicrobial susceptibility of nitropyrazole derivatives.



[Click to download full resolution via product page](#)

Caption: Workflow for antimicrobial susceptibility testing.

Antiparasitic Activity: A Targeted Approach to Neglected Diseases

Parasitic diseases, such as those caused by *Trichomonas vaginalis*, *Entamoeba invadens*, and *Leishmania* species, continue to pose a significant global health burden.[7][19] Nitropyrazole derivatives have shown promise as antiparasitic agents, with their activity often linked to the reductive activation of the nitro group within the parasite.[7][20]

Key Structure-Activity Relationship Insights in Antiparasitic Nitropyrazoles

Early studies on nitropyrazole derivatives demonstrated their activity against *T. vaginalis* and *E. invadens*. Specifically, 4-nitropyrazole, 1-methyl-4-nitropyrazole, and 4,4'-dinitro-1,1'-methylenedipyrazole showed activity comparable to the standard drug metronidazole.[19] This highlights the importance of the 4-nitro substitution on the pyrazole ring for antiprotozoal efficacy.

Table 3: Comparative Antiparasitic Activity of Nitropyrazole Derivatives

Compound	Target Parasite	Activity	Reference
4-Nitropyrazole	<i>Trichomonas vaginalis</i>	Similar to metronidazole	[19]
1-Methyl-4-nitropyrazole	<i>Trichomonas vaginalis</i>	Similar to metronidazole	[19]
4,4'-Dinitro-1,1'-methylenedipyrazole	<i>Trichomonas vaginalis</i>	Similar to metronidazole	[19]
4-Nitropyrazole	<i>Entamoeba invadens</i>	Similar to metronidazole	[19]
1-Methyl-4-nitropyrazole	<i>Entamoeba invadens</i>	Similar to metronidazole	[19]

Analysis of SAR:

The consistent activity of 4-nitropyrzazole derivatives against different parasites suggests a common mechanism of action, likely involving the reduction of the nitro group. The methylation at the N1 position (1-methyl-4-nitropyrzazole) does not appear to diminish the activity, indicating that this position can be modified for optimizing pharmacokinetic properties without compromising efficacy. The dimeric structure (4,4'-dinitro-1,1'-methylenedipyrzazole) also retains activity, suggesting that larger molecules based on the 4-nitropyrzazole scaffold could be explored.

Experimental Protocol: In Vitro Antileishmanial Assay

This protocol provides a general method for assessing the in vitro activity of nitropyrzazole derivatives against *Leishmania* promastigotes.

Materials:

- *Leishmania* promastigotes (e.g., *L. donovani*)
- Complete culture medium (e.g., M199 medium with 10% FBS)
- 96-well microplates
- Nitropyrzazole derivatives (dissolved in DMSO)
- Resazurin solution
- Microplate reader


Procedure:

- **Compound Dilution:** Prepare serial dilutions of the nitropyrzazole derivatives in the culture medium in a 96-well plate.
- **Parasite Addition:** Add *Leishmania* promastigotes to each well at a concentration of 1×10^6 parasites/mL.
- **Incubation:** Incubate the plates at 26°C for 72 hours.
- **Resazurin Addition:** Add resazurin solution to each well and incubate for a further 4-6 hours.

- **Fluorescence Measurement:** Measure the fluorescence (excitation 530 nm, emission 590 nm) using a microplate reader.
- **Data Analysis:** Calculate the percentage of parasite viability and determine the IC50 value.

Visualizing the Logical Relationship in SAR

The following diagram illustrates the key logical relationships in the structure-activity relationship of nitropyrazole derivatives across different biological activities.



[Click to download full resolution via product page](#)

Caption: Key SAR principles for nitropyrazole derivatives.

Conclusion and Future Directions

The structure-activity relationship studies of nitropyrazole derivatives have unveiled a rich chemical landscape with significant therapeutic potential. The nitro group, when strategically

placed on the pyrazole ring, acts as a potent pharmacophore, driving the anticancer, antimicrobial, and antiparasitic activities of these compounds. The versatility of the pyrazole scaffold allows for fine-tuning of the biological activity and selectivity through modifications at various positions.

Future research in this area should focus on:

- Expanding the chemical diversity: Synthesizing novel nitropyrazole derivatives with a wider range of substituents to explore new regions of the chemical space and identify compounds with improved potency and selectivity.
- Elucidating mechanisms of action: Conducting in-depth mechanistic studies to identify the specific molecular targets of active nitropyrazole derivatives, which will aid in rational drug design.
- Optimizing pharmacokinetic properties: Modifying the lead compounds to improve their solubility, metabolic stability, and oral bioavailability.
- In vivo evaluation: Progressing the most promising candidates to in vivo models to assess their efficacy and safety in a more physiologically relevant setting.

By leveraging the insights from SAR studies and employing a multidisciplinary approach, the scientific community can unlock the full therapeutic potential of nitropyrazole derivatives and develop novel drugs to address unmet medical needs.

References

- Nitroheterocycles as antiparasitic drugs. (n.d.). Instituto de Química Médica. Retrieved March 15, 2026, from [\[Link\]](#)
- Gomez-Barrio, A., Escario, J. A., Martinez-Fernandez, A. R., & El-Sayed, F. (1988). Antiparasitic Activity of Nine Pyrazole Derivatives Against *Trichomonas Vaginalis*, *Entamoeba Invadens* and *Plasmodium Berghei*. *Annals of Tropical Medicine and Parasitology*, 82(3), 257-262. [\[Link\]](#)
- Exploring Pyrazole Derivatives as Potential Anticancer Agents: A Review. (2026, March 12). ResearchGate. [\[Link\]](#)

- Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (2023, August 12). MDPI. [\[Link\]](#)
- Heterocycles in the Treatment of Neglected Tropical Diseases. (n.d.). ScholarWorks @ UTRGV. [\[Link\]](#)
- A review of recent advances in anticancer activity and SAR of pyrazole derivatives. (2025, January 17). Wiley Online Library. [\[Link\]](#)
- Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. (n.d.). PMC. [\[Link\]](#)
- Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. (n.d.). PMC. [\[Link\]](#)
- Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. (2026, January 27). MDPI. [\[Link\]](#)
- Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. (2024, May 30). Academic Strive. [\[Link\]](#)
- Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. (n.d.). Chem Rev Lett. [\[Link\]](#)
- A novel series of polysubstituted pyrazole derivatives were synthesized by Omran et al. and screened for their antitumor activity against HepG2 hepatocellular carcinoma cells. (n.d.). PMC. [\[Link\]](#)
- Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives. (2019, February 25). Oriental Journal of Chemistry. [\[Link\]](#)
- Structure-Activity Relationship of Substituted Pyrazoline Derivatives as Small Molecule Tyrosine Kinase Inhibitors. (2024, October 17). PubMed. [\[Link\]](#)
- Synthesis, Antibacterial and Anti-Tumor Activity of Pyrazole Derivatives. (2021, April 16). Journals. [\[Link\]](#)

- In-vitro ANTICANCER ACTIVITY, ANTIMICROBIAL AND In-silico STUDIES OF NAPHTHYL PYRAZOLE ANALOGUES. (n.d.). Rasayan Journal of Chemistry. [\[Link\]](#)
- New Pyrrole Derivatives with Potent Tubulin Polymerization Inhibiting Activity As Anticancer Agents Including Hedgehog-Dependent Cancer. (n.d.). PMC. [\[Link\]](#)
- Two preclinical tests to evaluate anticancer activity and to help validate drug candidates for clinical trials. (n.d.). PMC. [\[Link\]](#)
- The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (2023, July 12). MDPI. [\[Link\]](#)
- Structure-Activity Relationship of Substituted Pyrazoline Derivatives as Small Molecule Tyrosine Kinase Inhibitors. (2025, January 1). Ben-Gurion University Research Portal. [\[Link\]](#)
- Discovery of Two Novel Pyrazole Derivatives as Anticancer Agents Targeting Tubulin Polymerization and MAPK Signaling Pathways. (2026, February 21). Tech Science Press. [\[Link\]](#)
- A review of recent advances in anticancer activity and SAR of pyrazole derivatives. (2025, March 15). PubMed. [\[Link\]](#)
- Synthesis and Antimicrobial Evaluation of Some Pyrazole Derivatives. (2012, April 30). MDPI. [\[Link\]](#)
- 1,3-Diarylpyrazolones as Potential Anticancer Agents for Non-Small Cell Lung Cancer: Synthesis and Antiproliferative Activity Evaluation. (n.d.). PMC. [\[Link\]](#)
- Antimicrobial Activity of Nitroaromatic Derivatives. (2022, June 14). Encyclopedia.pub. [\[Link\]](#)
- Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives. (2024, November 22). PMC. [\[Link\]](#)
- Structure-activity relationships for the antileishmanial and antitrypanosomal activities of 1'-substituted 9-anilinoacridines. (n.d.). PubMed. [\[Link\]](#)

- Synthesis, Characterization and Antimicrobial Activity Studies of Novel Pyrazole Derivatives. (n.d.). Der Pharma Chemica. [\[Link\]](#)
- Synthesis, Docking Studies and Anticancer Activity of Some Pyrazole Derivatives. (n.d.). OEMS Connect Journals. [\[Link\]](#)
- Pyrazole-containing tubulin polymerization inhibitors (compounds 1–16). (n.d.). ResearchGate. [\[Link\]](#)
- Synthesis, in vitro Antimicrobial Activity, and Docking Studies of some Pyrano[2,3-c] Pyrazole Derivatives. (2021, October 16). Letters in Applied NanoBioScience. [\[Link\]](#)
- Synthesis, Antibacterial Activity and Molecular Docking Studies of New Pyrazole Derivatives. (n.d.). Bentham Science. [\[Link\]](#)
- DFT and Molecular Docking Investigations on a Pyrazole Derivative for Antimicrobial Applications. (2025, October 10). Mapana Journal of Sciences. [\[Link\]](#)
- Molecular docking of 1H-pyrazole derivatives to receptor tyrosine kinase and protein kinase for screening potential inhibitors. (2014, July 22). PubMed. [\[Link\]](#)
- Synthesis and Antimicrobial Evaluation of Some Pyrazole Derivatives. (2025, October 16). ResearchGate. [\[Link\]](#)
- Molecular Docking Study of Novel Synthesized Pyrazole Derivatives and their Antibacterial Activity. (2025, August 6). ResearchGate. [\[Link\]](#)
- Structure Activity Relationship of N-Substituted Phenylhydrazopyrazolones Against Trypanosoma cruzi Amastigotes. (2021, April 29). Frontiers. [\[Link\]](#)
- Assessment of the Activity of Nitroisoxazole Derivatives against Trypanosoma cruzi. (2024, June 11). MDPI. [\[Link\]](#)
- ADMET profiling and molecular docking of pyrazole and pyrazolines derivatives as antimicrobial agents. (n.d.). Arabian Journal of Chemistry. [\[Link\]](#)

- Biological Activity and Structure–Activity Relationship of Functionalized Thiols Against Leishmania major, the Agent of Human Cutaneous Leishmaniasis. (2025, February 18). MDPI. [\[Link\]](#)
- Anti-leishmanial and anti-trypanosomal activities of 1,4-dihydropyridines: In vitro evaluation and structure-activity relationship study. (n.d.). ResearchGate. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. researchgate.net [researchgate.net]
- 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 3. mdpi.com [mdpi.com]
- 4. meddocsonline.org [meddocsonline.org]
- 5. encyclopedia.pub [encyclopedia.pub]
- 6. pubs.acs.org [pubs.acs.org]
- 7. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
- 8. Synthesis and biological profiling of novel pyrazoles as antioxidant, antibacterial, and antimitotic agents: An *in vitro* and *in silico* approach - Arabian Journal of Chemistry [arabjchem.org]
- 9. jocpr.com [jocpr.com]
- 10. A review of recent advances in anticancer activity and SAR of pyrazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. mdpi.com [mdpi.com]
- 12. pdf.benchchem.com [pdf.benchchem.com]
- 13. Synthesis and Antimicrobial Activity of Novel Pyrazole Derivatives – Oriental Journal of Chemistry [orientjchem.org]
- 14. mdpi.com [mdpi.com]

- 15. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 16. Synthesis, Spectroscopic Characterization, Structural Analysis, and Evaluation of Anti-Tumor, Antimicrobial, and Antibiofilm Activities of Halogenoaminopyrazoles Derivatives - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 17. pdf.benchchem.com [pdf.benchchem.com]
- 18. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- 19. Nitro-Heterocyclic compounds induce apoptosis-like effects in Leishmania (L). amazonensis promastigotes - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 20. Nitroheterocycles as antiparasitic drugs | Antiparasitic Drugs [[iqm.csic.es](https://www.csic.es/)]
- To cite this document: BenchChem. [Navigating the Therapeutic Potential of Nitropyrazole Derivatives: A Structure-Activity Relationship Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b13916039/docs#navigating-the-therapeutic-potential-of-nitropyrazole-derivatives-a-structure-activity-relationship-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check